Sodium (C10-16)alkylbenzenesulfonate

Specification

• CAS No.: 127184-52-5
• Molecular Formula: C17H27NaO3S
• Molecular Weight: 334.5 g/mol
• IUPAC Name: sodium;4-undecan-3-ylbenzenesulfonate
• Standard InChI: InChI=1S/C17H28O3S.Na/c1-3-5-6-7-8-9-10-15(4-2)16-11-13-17(14-12-16)21(18,19)20;/h11-15H,3-10H2,1-2H3,(H,18,19,20);/q;+1/p-1
• Standard InChI Key: HUKUZKXWBQJYTO-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCCCC(CC)C1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]
• SMILES: CCCCCCCCC(CC)C1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCC(CC)C1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]

Introduction

Chemical Structure and Properties

Chemical Identification

Sodium (C10-16)alkylbenzenesulfonate is identified by the CAS Registry Number 68081-81-2 and the European Inventory of Existing Commercial Chemical Substances (EINECS) number 268-356-1. This compound is also known by several synonyms:

• Sodium C10-16 alkylbenzenesulfonate

• Benzenesulfonic acid, C10-16 alkyl-, sodium salt

• Sodium C10-16 alkylbenzene sulfonate

• Benzenesulfonic acid, mono-C10-16-alkyl derivs., sodium salts

The molecular structure consists of a benzene ring with a sulfonate group attached, typically at the para position, and an alkyl chain ranging from 10 to 16 carbon atoms attached to the benzene ring. The sulfonate group is neutralized with sodium to form the salt.

Physical and Chemical Properties

Sodium (C10-16)alkylbenzenesulfonate exhibits specific physicochemical properties that make it suitable for various applications. These properties are summarized in Table 1.

Table 1: Physicochemical Properties of Sodium (C10-16)alkylbenzenesulfonate

Property	Characteristics
Molecular Formula	C16H25NaO3S - C22H37NaO3S
Molecular Weight	320.42 - 404.58 g/mol
Physical State	Solid
Solubility	Soluble in water
Chemical Stability	Stable under normal conditions
Biodegradability	Readily biodegradable
Bioaccumulation Potential	Low to moderate
Average Alkyl Chain Length	11.3 to 11.8

The compound's structure features predominantly linear alkyl chains with the sulfonate-benzene ring attached at non-terminal positions. Current manufacturing processes yield products with more than 95% linear alkyl chains.

Synthesis and Production

Industrial Production Methods

The industrial production of Sodium (C10-16)alkylbenzenesulfonate primarily involves a two-step process: sulfonation followed by neutralization.

Continuous reactor systems, particularly falling film reactors, are the most widely employed method for preparing these sulfonates. The process involves the reaction of C10-16 alkylbenzene with sulfur trioxide in the reactor, followed by neutralization with sodium hydroxide or sodium carbonate to form the final product.

Reaction Conditions

The sulfonation reaction requires careful control of several parameters to ensure high-quality product formation. Table 2 summarizes the key reaction conditions based on patent information and industrial practices.

Table 2: Key Reaction Parameters for Sodium (C10-16)alkylbenzenesulfonate Production

Parameter	Optimal Condition	Notes
Molar Ratio (SO3:alkylbenzene)	1:1	Essential for complete reaction without excess reagent
Temperature Range	30-60°C (optimal: 40-50°C)	Higher temperatures may lead to side reactions
Reactor Type	Falling film reactor	Ensures uniform sulfonation and heat distribution
Neutralizing Agent	Sodium hydroxide or sodium carbonate	Controls pH and forms the sodium salt
Active Content in Final Product	≥90%	Quality benchmark for commercial products

The production process must be carefully controlled to minimize the formation of side products such as sulfones, which can affect the quality and performance of the final product.

Applications

Sodium (C10-16)alkylbenzenesulfonate finds applications across multiple industries due to its excellent cleansing, foaming, emulsifying, wetting, dispersing, and solubilizing abilities.

Cleaning Products

The primary application of this compound is in household and industrial cleaning formulations. Its surface-active properties make it an effective ingredient in:

• Laundry detergents

• Dishwashing liquids

• Hard surface cleaners

• Personal care products

Industrial Applications

In industrial settings, Sodium (C10-16)alkylbenzenesulfonate serves as:

• Emulsifying agent in emulsion polymerization processes

• Component in industrial cleaning formulations

• Dispersing agent in various manufacturing processes

One notable industrial application is its use in emulsion polymerization, where it facilitates the formation of stable emulsions with improved particle size distribution, leading to higher-quality polymer products.

Biological and Toxicological Profile

Biodegradability

Sodium (C10-16)alkylbenzenesulfonate is classified as readily biodegradable, making it environmentally acceptable for widespread use. Studies evaluating the removal efficiency of linear alkylbenzene sulfonates in anaerobic reactors treating wastewater have shown a 48% removal rate over 156 days, indicating significant biodegradability.

Toxicity

The toxicological profile of Sodium (C10-16)alkylbenzenesulfonate has been extensively studied, with findings summarized in Table 3.

Table 3: Toxicological Profile of Sodium (C10-16)alkylbenzenesulfonate

Toxicity Type	Findings
Acute Oral Toxicity	Moderate
Acute Dermal Toxicity	Low
Skin Irritation	Highly irritating
Eye Irritation	Highly irritating
Skin Sensitization	Not a sensitizer
Genotoxicity	Not genotoxic
Reproductive/Developmental Toxicity	No effects observed
Chronic Toxicity (based on C10-C14 LAS)	NOAEL: 250 mg/kg-day

Mechanism of Action

The mechanism of action of Sodium (C10-16)alkylbenzenesulfonate primarily involves its surfactant properties. These mechanisms include:

• Surface tension reduction in liquids, allowing for better mixing and interaction of different substances

• Emulsification of oils and removal of dirt particles from surfaces

• Interaction with lipid membranes and proteins, enhancing the solubility and dispersion of various compounds

The amphiphilic nature of the molecule, with its hydrophilic sulfonate head and hydrophobic alkyl chain tail, enables it to form micelles in aqueous solutions above a critical concentration. These micelles can encapsulate hydrophobic materials, facilitating their removal or dispersion in water-based systems.

Research Findings and Case Studies

Scientific investigations have highlighted several important aspects of Sodium (C10-16)alkylbenzenesulfonate's performance and effects:

Detergent Formulation Research

Studies on laundry detergent formulations have demonstrated that incorporating Sodium (C10-16)alkylbenzenesulfonate significantly improves cleaning efficiency compared to formulations lacking this surfactant. Enhanced dirt removal and superior foaming characteristics have been observed, contributing to better user satisfaction.

Emulsion Polymerization Applications

In industrial research, Sodium (C10-16)alkylbenzenesulfonate has been utilized as an emulsifier in polymer emulsion production. Results indicate that the surfactant facilitates stable emulsions with improved particle size distribution, leading to higher-quality end products.

Environmental Impact Studies

Research on the environmental fate of linear alkylbenzene sulfonates has shown varying levels of ecotoxicity depending on concentration and exposure duration. Acute toxicity thresholds for aquatic organisms have been documented, with potential risks to fish and invertebrates at specific concentrations.

Developmental Toxicity Research

Developmental toxicity studies in rodents have revealed that high doses of alkylbenzene sulfonates can lead to maternal toxicity and developmental effects, including teratogenic outcomes. These findings emphasize the importance of appropriate dosage considerations in applications involving this compound.

Regulatory Status

Sodium (C10-16)alkylbenzenesulfonate is subject to various regulatory frameworks globally. Based on its toxicological profile and environmental impact assessments, regulatory authorities have established guidelines for its use in consumer products and industrial applications.

The compound is approved for use in cleaning products and detergents with appropriate concentration limits. The drinking water guideline value of 9 milligrams per liter, derived from toxicological studies, serves as a reference point for environmental monitoring and risk assessment.